Cas no 110931-78-7 (4-(2,4-difluorophenyl)butanoic acid)
4-(2,4-Difluorophenyl)butanoic acid is a fluorinated aromatic carboxylic acid derivative with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a difluorophenyl group and a flexible butanoic acid side chain, makes it a versatile intermediate for constructing bioactive molecules. The electron-withdrawing fluorine atoms enhance reactivity in electrophilic substitutions, while the carboxyl group allows for further functionalization via esterification or amidation. This compound is valued for its stability, high purity, and compatibility with diverse synthetic routes. It is particularly useful in the development of fluorinated active ingredients, where its structural motifs contribute to improved metabolic stability and binding affinity in target molecules.
110931-78-7 structure
Product Name:4-(2,4-difluorophenyl)butanoic acid
CAS No:110931-78-7
MF:C10H10F2O2
MW:200.182010173798
MDL:MFCD06810482
CID:129025
PubChem ID:14368700
Update Time:2025-05-27
4-(2,4-difluorophenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid,2,4-difluoro-
- 2-(2,4-difluorophenyl)butanoic acid
- 2,4-DIFLUOROPHENYLBUTYRIC ACID
- Benzenebutanoic acid,2,4-difluoro
- 110931-78-7
- 4-(2,4-difluorophenyl)butyric acid
- 4-(2,4-DIFLUOROPHENYL)BUTANOIC ACID
- CS-0441170
- SCHEMBL6956901
- EN300-1846338
- MFCD06810482
- IFFOGNBDGRXWFK-UHFFFAOYSA-N
- 4-(2,4-difluorophenyl)butanoic acid
-
- MDL: MFCD06810482
- Inchi: 1S/C10H10F2O2/c11-8-5-4-7(9(12)6-8)2-1-3-10(13)14/h4-6H,1-3H2,(H,13,14)
- InChI Key: IFFOGNBDGRXWFK-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CCCC(=O)O)F
Computed Properties
- Exact Mass: 200.06500
- Monoisotopic Mass: 200.06488588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 2.37210
4-(2,4-difluorophenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019137080-1g |
4-(2,4-Difluorophenyl)butanoic acid |
110931-78-7 | 95% | 1g |
$572.22 | 2023-09-04 | |
| Alichem | A019137080-5g |
4-(2,4-Difluorophenyl)butanoic acid |
110931-78-7 | 95% | 5g |
$1715.64 | 2023-09-04 | |
| Enamine | EN300-1846338-0.05g |
4-(2,4-difluorophenyl)butanoic acid |
110931-78-7 | 95% | 0.05g |
$40.0 | 2023-09-19 | |
| Enamine | EN300-1846338-0.1g |
4-(2,4-difluorophenyl)butanoic acid |
110931-78-7 | 95% | 0.1g |
$60.0 | 2023-09-19 | |
| Enamine | EN300-1846338-0.25g |
4-(2,4-difluorophenyl)butanoic acid |
110931-78-7 | 95% | 0.25g |
$85.0 | 2023-09-19 | |
| Enamine | EN300-1846338-0.5g |
4-(2,4-difluorophenyl)butanoic acid |
110931-78-7 | 95% | 0.5g |
$133.0 | 2023-09-19 | |
| Enamine | EN300-1846338-1.0g |
4-(2,4-difluorophenyl)butanoic acid |
110931-78-7 | 95% | 1g |
$171.0 | 2023-06-02 | |
| Enamine | EN300-1846338-2.5g |
4-(2,4-difluorophenyl)butanoic acid |
110931-78-7 | 95% | 2.5g |
$271.0 | 2023-09-19 | |
| Enamine | EN300-1846338-5.0g |
4-(2,4-difluorophenyl)butanoic acid |
110931-78-7 | 95% | 5g |
$438.0 | 2023-06-02 | |
| Enamine | EN300-1846338-10.0g |
4-(2,4-difluorophenyl)butanoic acid |
110931-78-7 | 95% | 10g |
$772.0 | 2023-06-02 |
4-(2,4-difluorophenyl)butanoic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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